1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-4-[(4-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H23ClN2/c1-16-2-4-17(5-3-16)14-21-10-12-22(13-11-21)15-18-6-8-19(20)9-7-18/h2-9H,10-15H2,1H3
• InChI Key: FRTXAMTYYKQZJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN2
• Molecular Weight: 314.9 g/mol

Description

1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine is a chemical compound that belongs to the family of piperazine derivatives. It is commonly referred to as 4C-BZP and is known for its psychoactive properties. The compound was first synthesized in the 1970s and has since been used in scientific research to understand its mechanism of action and potential applications.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine is not fully understood. However, it is believed to work by increasing the levels of dopamine and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and other physiological functions.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine has a number of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. The compound also has stimulant effects and can lead to feelings of euphoria and increased energy levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine in lab experiments is its psychoactive properties. This makes it a useful tool for studying the effects of psychoactive drugs on the brain. However, one of the limitations of using the compound is that its effects can be unpredictable and may vary depending on the individual.

Future Directions

There are a number of future directions for research on 1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine. One area of interest is in the development of new psychoactive drugs that can be used to treat mental health disorders such as depression and anxiety. Another area of research is in the development of new methods for synthesizing the compound that are more efficient and cost-effective. Finally, there is a need for further research to better understand the mechanism of action of the compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine involves the reaction of piperazine with 4-chlorobenzyl chloride and 4-methylbenzyl chloride. The reaction takes place in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then purified through a series of chemical processes to obtain the final compound.

Scientific Research Applications

1-(4-chlorobenzyl)-4-(4-methylbenzyl)piperazine has been used in scientific research to study its potential applications in various fields. One of the main areas of research has been in the field of neuroscience, where the compound has been used to study the mechanisms of action of psychoactive drugs.